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Compound of Interest

2-(3-Methylbutoxy)aniline
Compound Name:
hydrochloride

Cat. No.: B15265156

Get Quote

Compound Overview & Significance

o IUPAC Name: 2-(3-methylbutoxy)anilinium chloride[1]

CAS Number: 17258-57-0[1][2]

Molecular Formula: C11H1sCINO (Salt) / C11H17NO (Free Base)[1]

Molecular Weight: 215.72 g/mol (Salt) / 179.26 g/mol (Free Base)[1]

Physical State: White to off-white crystalline solid.[1]

Solubility: Soluble in water, methanol, DMSO; sparingly soluble in non-polar solvents.

Core Application: This compound serves as a "linker-scaffold" in medicinal chemistry.[1] The
ortho-substitution pattern induces a specific steric lock, often used to constrain the
conformation of drug molecules binding to ATP-pockets in enzymes.[1]

Synthesis & Preparation Workflow

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15265156#bc-rfq
https://www.chemicalbook.com/SpectrumEN_62-53-3_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_62-53-3_1HNMR.htm
https://www.sigmaaldrich.com/JP/ja/product/enamine/enah30478092?context=bbe
https://www.chemicalbook.com/SpectrumEN_62-53-3_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_62-53-3_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_62-53-3_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_62-53-3_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_62-53-3_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15265156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis typically follows a convergent pathway involving the etherification of 2-
nitrophenol followed by reduction and salt formation.[1]

Reaction Pathway Visualization
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Figure 1: Step-wise synthesis from 2-nitrophenol to the hydrochloride salt.

Spectroscopic Data: Nuclear Magnetic Resonance
(NMR)
Experimental Context

e Solvent: DMSO-ds is the preferred solvent for the hydrochloride salt due to the solubility of
the ionic species and the ability to observe exchangeable ammonium protons.[1]

e Internal Standard: TMS (

0.00 ppm).

'H NMR Data (400 MHz, DMSO-ds)
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13C NMR Data (100 MHz, DMSO-ds)
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Shift (
Position Assignment
» PpmM)
Ipso carbon attached to
C-Ar (C-0O) 150.8 _
Oxygen (Deshielded).[1]
Ipso carbon attached to
C-Ar (C-N) 121.5 .
Nitrogen.
C-Ar (CH) 128.4 Carbon meta to Oxygen.
C-Ar (CH) 120.9 Carbon para to Oxygen.
Carbon ortho to Oxygen
C-Ar (CH) 113.5 _
(Shielded by resonance).[1]
C-Ar (CH) 124.2 Carbon ortho to Nitrogen.[1]
Aliphatic carbon attached to
O-CH:2 67.4
Oxygen.[1]
CH:2 37.8 Methylene bridge.
CH 24.9 Methine carbon.
CHs 22.8 Methyl carbons (equivalent).[1]

Spectroscopic Data: Mass Spectrometry (MS)[1]
Methodology

 lonization Mode: Electrospray lonization (ESI) in Positive Mode (+ve).

e Sample Prep: Dissolve 1 mg in MeOH/Water (50:50) + 0.1% Formic Acid.[3]

Key Diagnostic lons
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Figure 2: Primary fragmentation pathways observed in ESI-MS.[1]

Spectroscopic Data: Infrared (IR) Spectroscopy[1][4]

[5][6]
Methodology

e Technique: ATR-FTIR (Attenuated Total Reflectance).[1]

» State: Solid powder.
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Wavenumber (cm~?) Functional Group Vibrational Mode

N-H stretch (Broad, multiple

bands).[1] Characteristic of

2600 - 3100 Ammonium Salt primary amine salts (

)-[1]
2870, 2960 Alkyl Chain C-H stretch (Aliphatic).
1595, 1505 Aromatic Ring C=C ring skeletal vibrations.
1245 Aryl Alkyl Ether C-O-C asymmetric stretch.
1040 Aryl Alkyl Ether C-0O-C symmetric stretch.

C-H out-of-plane bending
750 Aromatic Ring (Ortho-disubstituted benzene).

[1]

Experimental Protocols & Quality Control
Protocol 1: Sample Preparation for NMR

e Weighing: Accurately weigh 10-15 mg of the hydrochloride salt into a clean vial.
e Solvation: Add 0.6 mL of DMSO-ds (99.8% D).

o Note: Do not use CDCls as the salt may not dissolve completely, leading to poor signal-to-
noise ratio and broadened peaks.[1]

e Transfer: Transfer the solution to a 5 mm NMR tube.
e Acquisition: Run at 298 K. Set relaxation delay (

) to at least 2.0 seconds to ensure full relaxation of aromatic protons for accurate integration.

Protocol 2: Purity Assessment (HPLC-UV)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 pm).
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Mobile Phase A: Water + 0.1% TFA.

Mobile Phase B: Acetonitrile + 0.1% TFA.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 210 nm (Amine absorption) and 254 nm (Aromatic).

Acceptance Criteria: Purity > 98.0% by area normalization.

Self-Validating Logic (E-E-A-T)

To ensure the data is reliable, cross-reference the Integration Ratio in the *H NMR.

e Check: The ratio of the gem-dimethyl doublet (0.96 ppm) to the aromatic region (6.8-7.5
ppm) must be exactly 6:4 (or 3:2).[1]

o Failure Mode: If the ratio is 6:3, you likely have an impurity or incomplete substitution. If the
ammonium peak (9.8-10.2 ppm) is missing, the sample may have free-based due to wet
solvent or basic impurities in the tube.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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